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Compound of Interest

Compound Name: 1H,1H,2'H-Perfluorodipropyl ether

Cat. No.: B095083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling and storage of 1H,1H,2'H-
Perfluorodipropyl ether (CAS No. 1000-28-8). Adherence to these guidelines is crucial to

ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
1H,1H,2'H-Perfluorodipropyl ether is a fluorinated ether with the molecular formula

C6H3F11O. Its properties make it useful in various applications, including as a coolant in

semiconductor and electronic device manufacturing and as a cleaning agent.[1]

Table 1: Physical and Chemical Properties of 1H,1H,2'H-Perfluorodipropyl Ether
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Property Value

CAS Number 1000-28-8[2][3][4]

Molecular Formula C6H3F11O[2][3][4]

Molecular Weight 300.07 g/mol [3][4]

Appearance Liquid[5]

Boiling Point 81.3°C to 87.5°C at 760 mmHg[2][6]

Density 1.543 to 1.5844 g/cm³ at 20°C[2][6]

Refractive Index 1.2751[2]

Flash Point None[2]

Storage Temperature Room temperature or 2-8°C[1][3]

Hazard Identification and Safety Precautions
This chemical is classified as an irritant and may cause allergic skin reactions and serious eye

irritation.[2][5] It is suspected of causing genetic defects.[7]

Table 2: GHS Hazard Information

Hazard Class Category Hazard Statement

Serious Eye Damage/Irritation 2A Causes serious eye irritation[5]

Skin Sensitization 1
May cause an allergic skin

reaction[5]

Germ Cell Mutagenicity 2
Suspected of causing genetic

defects[7]

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.[5]

Eye Protection: Wear protective safety goggles.[5]
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Skin and Body Protection: Wear protective clothing and chemical-resistant boots.[5]

Respiratory Protection: Use only in a chemical fume hood or a well-ventilated area.[5][8]

Experimental Protocols
3.1. Handling Protocol

Preparation:

Read and understand the Safety Data Sheet (SDS) before handling.

Ensure a safety shower and eye wash station are readily available.[5]

Work in a well-ventilated area, preferably within a chemical fume hood.[5]

Don appropriate PPE as listed in Section 2.

Dispensing:

Ground and bond containers when transferring the liquid to prevent static discharge.[9]

Use spark-free tools.[8]

Keep the container tightly closed when not in use.[5]

General Use:

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe vapor or mist.[5]

Wash hands thoroughly after handling.[8]

3.2. Storage Protocol

Container:

Keep the chemical in its original, tightly sealed container.[5]
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Storage Conditions:

Store in a cool, dry, and well-ventilated place.[5]

Some suppliers recommend refrigeration at 2-8°C.[3] Always follow the storage

temperature specified on the product label and SDS.

Store away from incompatible materials and sources of ignition.[8]

3.3. Spill and Waste Disposal Protocol

Spill Response:

Evacuate the area.

Wear appropriate PPE, including a respirator if necessary.[5]

Absorb the spill with an inert material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.[5]

Ventilate the area and wash the spill site after material pickup is complete.[5]

Waste Disposal:

Dispose of contents and container in accordance with local, state, and federal regulations.

Disposal must be handled by a licensed waste management company.[7]

Visual Workflows
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Caption: Safe Handling Workflow for 1H,1H,2'H-Perfluorodipropyl Ether.
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Caption: Decision Tree for Proper Storage of 1H,1H,2'H-Perfluorodipropyl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1H,1H,2'H-Perfluorodipropyl ether [myskinrecipes.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b095083?utm_src=pdf-body-img
https://www.benchchem.com/product/b095083?utm_src=pdf-body
https://www.benchchem.com/product/b095083?utm_src=pdf-custom-synthesis
https://www.myskinrecipes.com/shop/th/fluorinated-solvents/58656--1h1h2-h-perfluorodipropyl-ether.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. fluoryx.com [fluoryx.com]

3. pharmaffiliates.com [pharmaffiliates.com]

4. scbt.com [scbt.com]

5. matrixscientific.com [matrixscientific.com]

6. bocsci.com [bocsci.com]

7. tcichemicals.com [tcichemicals.com]

8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

9. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Application Notes and Protocols for 1H,1H,2'H-
Perfluorodipropyl Ether]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095083#handling-and-storage-procedures-for-1h-1h-
2-h-perfluorodipropyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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